Cas no 1220018-80-3 (2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 1220018-80-3
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 1076315
• PubChem ID: 56830064
• Update Time: 2025-09-27

2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,3-Dichlorophenoxy)ethyl]piperidine hydrochloride
• 2-[2-(2,3-Dichlorophenoxy)ethyl]piperidinehydrochloride
• 2-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride
• 2-[2-(2,3-dichlorophenoxy)ethyl]piperidine;hydrochloride
• 2-(2-(2,3-Dichlorophenoxy)ethyl)piperidinehydrochloride
• 1220018-80-3
• AKOS015846442
• 2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560340
• Inchi： 1S/C13H17Cl2NO.ClH/c14-11-5-3-6-12(13(11)15)17-9-7-10-4-1-2-8-16-10;/h3,5-6,10,16H,1-2,4,7-9H2;1H
• InChI Key： SGSVBDVFBTYXNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCCC1CCCCN1)Cl.Cl

Computed Properties

• Exact Mass: 309.045397g/mol
• Monoisotopic Mass: 309.045397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride

Professional Introduction to 2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS No: 1220018-80-3)

2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride, with the CAS number 1220018-80-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties. The presence of the 2,3-dichlorophenoxy group in its molecular structure contributes to its unique chemical and biological characteristics, making it a valuable candidate for further research and development in medicinal chemistry.

The< strong>piperidinehydrochloride moiety is particularly noteworthy as it enhances the solubility and bioavailability of the compound, which is crucial for its potential therapeutic applications. Piperidine derivatives have been extensively studied for their role in the development of drugs targeting various neurological and cardiovascular disorders. The< strong>2,3-dichlorophenoxy substituent, on the other hand, imparts specific interactions with biological targets, which can be exploited to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of new pharmacological agents that can modulate neurotransmitter systems. The< strong>2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride compound has shown promise in preclinical studies as a potential modulator of the serotonin system. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a crucial role in regulating mood, sleep, appetite, and cognitive functions. By targeting serotonin receptors, this compound may offer therapeutic benefits in conditions such as depression, anxiety, and obsessive-compulsive disorder.

The< strong>2,3-dichlorophenoxy group is known for its ability to interact with serotonergic receptors in a manner that can either enhance or inhibit their activity. This property makes it an attractive scaffold for designing drugs that can selectively target specific serotonin receptor subtypes. For instance, studies have indicated that compounds with this moiety may have differential affinities for 5-HT1A, 5-HT1B/1D, and 5-HT2A receptors, which are involved in various physiological and pathological processes.

The< strong>piperidinehydrochloride form of the compound ensures better pharmacokinetic properties compared to its free base form. The hydrochloride salt enhances stability and solubility, which are critical factors for drug formulation and delivery. This improvement in pharmacokinetics can lead to more effective drug administration and better patient compliance.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between< strong>2-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride and biological targets. These studies have revealed that the< strong>2,3-dichlorophenoxy group can adopt multiple conformations depending on the environment, which allows it to interact with a wide range of binding sites on serotonergic receptors. This flexibility is key to developing drugs with high specificity and low toxicity.

In addition to its potential applications in central nervous system disorders,< strong>1220018-80-3 has also been explored for its possible role in peripheral nervous system modulation. Piperidine derivatives have been found to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes including muscle contraction and neurotransmitter release. The< strong>2,3-dichlorophenoxy group may enhance binding affinity to these receptors, leading to novel therapeutic strategies for conditions such as Alzheimer's disease and nicotine addiction.

The synthesis of< strong>1220018-80-3 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the< strong>2,3-dichlorophenoxy group into the piperidine backbone efficiently. These methods not only improve reaction efficiency but also minimize side products, ensuring a higher quality final product.

The pharmacological profile of< strong>piperidinehydrochloride-based compounds is further enhanced by their ability to cross the blood-brain barrier (BBB). This property is crucial for central nervous system drugs as it allows active compounds to reach their target sites within the brain. Studies have shown that modifications at the piperidine ring can significantly influence BBB penetration properties without compromising therapeutic efficacy.

Ongoing research is focused on exploring new derivatives of< strong>piperidinehydrochloride-based compounds with improved pharmacological profiles. By incorporating additional functional groups or altering substitution patterns on the piperidine ring or the< strong>2,3-dichlorophenoxy moiety, researchers aim to develop drugs with enhanced selectivity and reduced side effects. These efforts are supported by high-throughput screening technologies that allow rapid evaluation of large libraries of compounds.

The development of novel pharmaceutical agents often involves rigorous preclinical testing before human trials can begin. Preclinical studies on< strong>piperidinehydrochloride-based compounds have provided valuable insights into their safety profiles and potential therapeutic benefits. Animal models have been used extensively to assess acute toxicity levels as well as long-term effects on various organ systems.

In conclusion,< strong>piperidinehydrochloride (CAS No: 1220018-80-3), particularly when functionalized with a 2-(2',3'-dichlorophenoxy)ethyl group, represents a promising area of research in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing drugs targeting neurological disorders through modulation of serotonin receptor systems.